3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide

• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H24N2O2/c1-3-21(15-16-9-5-4-6-10-16)14-13-19(22)20-17-11-7-8-12-18(17)23-2/h4-12H,3,13-15H2,1-2H3,(H,20,22)
• InChI Key: OBWXQHQRCOZGFU-UHFFFAOYSA-N
• SMILES: CCN(CCC(=O)NC1=CC=CC=C1OC)CC2=CC=CC=C2

Description

3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide, also known as BEA-1108, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields. BEA-1108 is a type of amide compound that has been synthesized through a specific method.

Scientific Research Applications

3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide has shown potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide has been studied for its potential as a treatment for various neurological disorders such as Alzheimer's disease and Parkinson's disease. In pharmacology, 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide has been studied for its potential as a new drug candidate due to its unique chemical structure and mechanism of action. In medicinal chemistry, 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide has been studied for its potential as a lead compound for the development of new drugs with improved efficacy and safety profiles.

Mechanism of Action

3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in various physiological processes such as learning and memory, attention, and synaptic plasticity. By modulating the activity of this receptor, 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide has the potential to improve cognitive function and treat neurological disorders.
Biochemical and Physiological Effects:
3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide has been shown to enhance the activity of the α7 nAChR in a concentration-dependent manner. This enhancement leads to an increase in the release of neurotransmitters such as acetylcholine, dopamine, and glutamate, which are involved in various physiological processes such as learning and memory. 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide is its unique chemical structure, which makes it a potential lead compound for the development of new drugs with improved efficacy and safety profiles. Another advantage is its ability to enhance cognitive function and treat neurological disorders. However, one of the limitations of 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide. One direction is to further study its mechanism of action and its effects on other physiological processes such as attention and synaptic plasticity. Another direction is to develop new derivatives of 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide with improved solubility and bioavailability. Additionally, the potential of 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide as a treatment for other neurological disorders such as schizophrenia and depression should be explored. Finally, the development of new drugs based on the chemical structure of 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide should be pursued.
Conclusion:
In conclusion, 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide is a novel compound that has shown potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. Its unique chemical structure and mechanism of action make it a potential lead compound for the development of new drugs with improved efficacy and safety profiles. Further research on the mechanism of action, physiological effects, and potential applications of 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide is warranted.

Synthesis Methods

3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide is synthesized through a specific method that involves the reaction of 2-methoxybenzoyl chloride with N-benzylethylamine in the presence of triethylamine. The resulting intermediate is then reacted with 3-chloropropanoic acid to form 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide. The synthesis of 3-[benzyl(ethyl)amino]-N-(2-methoxyphenyl)propanamide has been successfully achieved through this method, and the compound has been characterized through various analytical techniques such as NMR, IR, and mass spectrometry.